Cas no 898754-81-9 (2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone)

• Product Name: 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone
• CAS No: 898754-81-9
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• CID: 869534
• PubChem ID: 24725935
• Update Time: 2025-05-20

2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• 2',6'-DIMETHYL-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
• DTXSID60644328
• 898754-81-9
• 1-(2,6-Dimethylphenyl)-3-[2-(methylsulfanyl)phenyl]propan-1-one
• AKOS016021305
• 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone

• MDL： MFCD03843221
• Inchi： 1S/C18H20OS/c1-13-7-6-8-14(2)18(13)16(19)12-11-15-9-4-5-10-17(15)20-3/h4-10H,11-12H2,1-3H3
• InChI Key： LWDQCPHGCIOWOG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 284.12300
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 436.5°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.591
• PSA: 42.37000
• LogP: 4.84080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone

Introduction to 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone (CAS No. 898754-81-9)

2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone, with the CAS number 898754-81-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of propiophenones, which are characterized by a propiophenone core substituted with various functional groups. The presence of the thiomethyl group and the dimethyl substituents on the phenyl ring imparts distinct chemical and physical properties to this molecule, making it a subject of extensive research.

The chemical structure of 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone is composed of a central propiophenone moiety, where the phenyl ring is substituted with two methyl groups at the 2' and 6' positions. Additionally, the propiophenone core is linked to another phenyl ring that bears a thiomethyl group at the 2-position. This intricate arrangement of functional groups contributes to the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In the realm of medicinal chemistry, 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for developing therapeutic agents targeting inflammatory diseases.

Beyond its medicinal applications, 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, revealed that this compound can be used as a building block for designing organic semiconductors with enhanced charge transport properties. The presence of the thiomethyl group enhances the π-conjugation within the molecule, leading to improved electronic performance.

The synthesis of 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone typically involves multi-step processes, starting from readily available starting materials such as benzaldehyde and acetylene derivatives. A common synthetic route involves the formation of an intermediate propiophenone derivative through a Wittig reaction, followed by substitution reactions to introduce the thiomethyl and dimethyl groups. The choice of solvents and catalysts plays a crucial role in optimizing yield and purity, making this compound accessible for large-scale production.

In terms of safety and handling, while 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone is not classified as a hazardous substance, standard laboratory practices should be followed to ensure safe handling. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from direct sunlight and heat sources.

The future prospects for 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. For example, efforts are being made to develop more efficient synthetic methods that can reduce costs and environmental impact. Additionally, collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new uses for this versatile compound.

In conclusion, 2',6'-Dimethyl-3-(2-thiomethylphenyl)propiophenone (CAS No. 898754-81-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials.